Cas no 49558-02-3 (1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide)

1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide structure
49558-02-3 structure
Product Name:1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide
CAS No:49558-02-3
MF:C3H3N3O4
MW:145.073620080948
CID:330628
PubChem ID:39493
Update Time:2025-04-19

1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide
    • 1,2,5-Oxadiazole, 3-methyl-4-(phenylsulfonyl)-
    • 1,2,5-Oxadiazole,3-methyl-4-nitro-,2-oxide(9CI)
    • 3-methyl-4-nitro-2-oxido-1,2,5-oxadiazol-2-ium
    • CHEMBL3917651
    • 3-methyl-4-nitro-1,2,5-oxadiazol-2-ium-2-olate
    • DTXSID90197832
    • FURAZAN, 3-METHYL-4-NITRO-, 2(or 5)-OXIDE
    • EU-0033429
    • 49558-02-3
    • 3-Methyl-4-nitrofuroxan
    • AKOS001013344
    • Z56788875
    • Furazan, methylnitro-, 2-oxide
    • Inchi: 1S/C3H3N3O4/c1-2-3(5(7)8)4-10-6(2)9/h1H3
    • InChI Key: RGZZPXRWOUTAPT-UHFFFAOYSA-N
    • SMILES: O1N=C(C(C)=[N+]1[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 145.01239
  • Monoisotopic Mass: 145.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 97.3Ų

Experimental Properties

  • Density: 1.91g/cm3
  • Boiling Point: 264.14°C (rough estimate)
  • Flash Point: 125.7ºC
  • Refractive Index: 1.4500 (estimate)
  • PSA: 96.11
  • LogP: 0.84290

1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide Related Literature

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